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Compound of Interest

1,4-Dimethoxy-2,5-bis(1-
Compound Name:
methylcyclohexyl)benzene

CAS No.: 5393-52-2

Cat. No.: B14002305

Get Quote

\ J

Subject: 1,4-Dimethoxy-2,5-bis(1-methylcyclohexyl)benzene CAS: N/A (Analogous to 7323-
63-9 for DDB) Classification: Redox Active Organic Material / Electrochemical Shuttle Version:
2.1

Executive Summary & Molecular Logic

The target molecule features a benzene core protected by two methoxy groups (electron-
donating) and two bulky 1-methylcyclohexyl groups. Unlike the tert-butyl analog, the 1-
methylcyclohexyl group introduces a "tied-back" aliphatic ring that disrupts Tt-stacking
interactions, significantly improving solubility in carbonate-based electrolytes (e.g., PC,
EC/DEC) without compromising the oxidative stability required for overcharge protection in
Lithium-ion batteries (LIBS).

Key Structural Features:
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o Redox Center: The electron-rich 1,4-dimethoxybenzene core allows for reversible oxidation
to a stable radical cation at ~3.9-4.0 V vs. Li/Li*.

 Steric Shielding: The quaternary carbon of the 1-methylcyclohexyl group at positions 2 and 5
sterically blocks the susceptible 3 and 6 positions, preventing polymerization and parasitic
side reactions during cycling.

Synthesis Protocol (Core Functionalization)

This section details the primary functionalization of 1,4-dimethoxybenzene to install the 1-
methylcyclohexyl groups via Friedel-Crafts alkylation.

Reaction Scheme
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Figure 1: Synthetic pathway for the dialkylation of 1,4-dimethoxybenzene.

Materials & Stoichiometry
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Component Role Equivalents Notes
Purify b
1,4- Y y' o
) Substrate 1.0 recrystallization if
Dimethoxybenzene )
slightly yellow.
. Excess required to
1-Methylcyclohexanol Alkylating Agent 25-3.0 ) ) )
drive dialkylation.
Sulfuric Acid (H2S0a) Catalyst 0.5 Concentrated (98%).
) ) Glacial; moderates
Acetic Acid (AcOH) Solvent 10-15 vol )
reaction exotherm.
Methanol Wash Solvent N/A For purification.

Step-by-Step Procedure

» Dissolution: In a 3-neck round-bottom flask equipped with a magnetic stir bar and a
pressure-equalizing addition funnel, dissolve 1,4-dimethoxybenzene (10.0 g, 72.4 mmol) in
glacial acetic acid (100 mL).

o Reagent Addition: Add 1-methylcyclohexanol (24.8 g, 217 mmol, 3.0 eq) to the solution.

o Catalysis (Critical Step): Cool the mixture to 0-5°C using an ice bath. Add concentrated
H2S0a4 (5 mL) dropwise over 20 minutes. Caution: Exothermic reaction. Maintain internal
temperature <10°C to prevent polymerization of the alcohol.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours. The
solution will typically turn a dark red/purple color due to the formation of charge-transfer

complexes, which is normal.

e Quenching: Pour the reaction mixture slowly into 500 mL of ice-cold water with vigorous
stirring. The product will precipitate as a white to off-white solid.

 [solation: Filter the precipitate using a Buchner funnel. Wash the cake copiously with water (3
x 100 mL) to remove all acid traces.

e Purification:
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[e]

Recrystallize the crude solid from hot methanol or ethanol.

o

Dissolve the solid in boiling alcohol, filter while hot (to remove insoluble polymer
byproducts), and allow to cool slowly to 4°C.

o

Yield: Expected yield is 60—75%.

[¢]

Purity Check: Target >99.5% by HPLC for battery applications.

Functional Derivatization Protocols

Once the core molecule is synthesized, it can be further functionalized for specific applications
(e.g., sensor development, proton-coupled electron transfer studies).

Demethylation (Synthesis of the Hydroquinone)

To convert the methoxy groups to hydroxyls (creating a sterically hindered hydroquinone),
Boron Tribromide (BBr3) is the preferred reagent over HBr due to the sensitivity of the tertiary
alkyl groups to migration under harsh acidic conditions.

o Reagents: 1.0 eq Substrate, 2.5 eq BBrs (1M in DCM), dry Dichloromethane (DCM).

e Protocol:

o

Dissolve substrate in dry DCM under Argon at -78°C.

[¢]

Add BBrs dropwise.

Warm to 0°C and stir for 2 hours.

[¢]

[e]

Quench with ice water.

o

Note: The resulting hydroquinone is prone to oxidation in air; store under inert
atmosphere.

Electrochemical Activation (Redox Cycling)

This protocol validates the molecule's function as a redox shuttle.
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Figure 2: Reversible redox mechanism of the shuttle during battery overcharge.

Characterization Parameters:

Technique: Cyclic Voltammetry (CV).

Setup: 3-electrode cell (Pt working, Pt wire counter, Li/Li* reference).

Electrolyte: 1.2 M LiPFs in EC/EMC (3:7 wt%).

Concentration: 10 mM active material.[1]

Scan Rate: 10-100 mV/s.

Success Criteria: A completely reversible wave (

) centered at ~3.95 V.

Stability & Limitations (Expert Insights)
Steric "Locking"

The 1-methylcyclohexyl groups provide a "picket fence" protection.

 Nitration/Bromination: Attempts to functionalize the 3,6-positions via standard Electrophilic
Aromatic Substitution (EAS) will likely fail or result in ipso-substitution (displacement of the
alkyl group).

 Recommendation: Do not attempt further ring substitution. Functionalization should be
limited to the methoxy groups (demethylation) or the cyclohexyl ring (radical halogenation -
though non-selective and not recommended).
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Solubility Advantage

Unlike 1,4-di-tert-butyl-2,5-dimethoxybenzene, which often crystallizes out of electrolyte at low
temperatures, the bis(1-methylcyclohexyl) variant exhibits a 20-30% higher saturation limit in
carbonate solvents due to the increased entropy of the cyclohexyl ring conformers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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